Cas no 2219407-79-9 (tert-butyl N-3-(2-methyloxiran-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-(2-methyloxiran-2-yl)phenylcarbamate
• CAS No: 2219407-79-9
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 6102347
• PubChem ID: 165859325
• Update Time: 2025-07-02

tert-butyl N-3-(2-methyloxiran-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-methyloxiran-2-yl)phenylcarbamate
• EN300-1708456
• 2219407-79-9
• tert-butyl N-[3-(2-methyloxiran-2-yl)phenyl]carbamate

• Inchi： 1S/C14H19NO3/c1-13(2,3)18-12(16)15-11-7-5-6-10(8-11)14(4)9-17-14/h5-8H,9H2,1-4H3,(H,15,16)
• InChI Key： DICFMYYGKBSCNQ-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-3-(2-methyloxiran-2-yl)phenylcarbamate

Introduction to Tert-butyl N-3-(2-methyloxiran-2-yl)phenylcarbamate (CAS No. 2219407-79-9)

Tert-butyl N-3-(2-methyloxiran-2-yl)phenylcarbamate, identified by its CAS number 2219407-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of Tert-butyl N-3-(2-methyloxiran-2-yl)phenylcarbamate, particularly the presence of a tert-butyl group and an oxirane (epoxide) moiety attached to a phenyl ring, make it a promising candidate for various synthetic transformations and functional applications.

The tert-butyl group in the molecular structure contributes to the compound's stability and reactivity, making it an excellent intermediate in organic synthesis. This group is known for its steric hindrance, which can influence the selectivity of reactions, thereby allowing for precise control over chemical transformations. On the other hand, the oxirane ring, also known as an epoxide, is a highly reactive three-membered cyclic ether that readily participates in nucleophilic additions. This reactivity makes Tert-butyl N-3-(2-methyloxiran-2-yl)phenylcarbamate a valuable building block for constructing more complex molecules.

The phenylcarbamate moiety further enhances the compound's utility in pharmaceutical applications. Carbamates are known for their biological activity and have been incorporated into numerous drugs due to their ability to modulate enzyme activity and interact with biological targets. The combination of these structural elements—tert-butyl, oxirane, and phenylcarbamate—imparts unique properties that make this compound particularly interesting for research and development.

Recent advancements in synthetic methodologies have highlighted the importance of Tert-butyl N-3-(2-methyloxiran-2-yl)phenylcarbamate as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in metabolic pathways. The oxirane ring can be selectively opened under controlled conditions, allowing for the introduction of diverse functional groups at strategic positions within the molecule. This flexibility has enabled the creation of libraries of derivatives with tailored biological properties.

In addition to its role in drug discovery, Tert-butyl N-3-(2-methyloxiran-2-yl)phenylcarbamate has found applications in materials science, particularly in the synthesis of polymers and coatings. The reactivity of the oxirane group allows for polymerization reactions that result in high-performance materials with specific mechanical and thermal properties. These materials are being explored for use in advanced electronics, aerospace components, and biomedical devices.

The pharmaceutical industry has also leveraged the unique reactivity of Tert-butyl N-3-(2-methyloxiran-2-yl)phenylcarbamate to develop novel therapeutic agents. Researchers have reported its use in synthesizing small-molecule inhibitors that target protein-protein interactions critical for disease progression. By modifying the phenylcarbamate moiety, scientists have been able to fine-tune the binding affinity and selectivity of these inhibitors, leading to more effective treatments with reduced side effects.

Moreover, the compound's stability under various reaction conditions makes it an attractive choice for large-scale synthesis. Industrial processes have been developed to produce Tert-butyl N-3-(2-methyloxiran-2-yl)phenylcarbamate efficiently while maintaining high purity standards. These processes often involve catalytic methods that minimize waste and energy consumption, aligning with green chemistry principles.

As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is likely to grow. The ability to modify its structure while retaining its core functional properties offers endless possibilities for innovation. Future studies may explore its potential in areas such as nanotechnology, where precise molecular design is essential for developing functional materials.

In conclusion, Tert-butyl N-3-(2-methyloxiran-2-yl)phenylcarbamate (CAS No. 2219407-79-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features—comprising a tert-butyl group, an oxirane ring, and a phenylcarbamate moiety—endow it with remarkable reactivity and versatility. As advancements in synthetic chemistry continue to evolve, this compound will undoubtedly play a crucial role in shaping the future of pharmaceuticals, materials science, and beyond.